Cas no 143689-93-4 (1,2-Benzenediol, 3-methyl-6-nitro-)

1,2-Benzenediol, 3-methyl-6-nitro- Properties

Names and Identifiers

• 1,2-Benzenediol, 3-methyl-6-nitro-
• 3-METHYL-5-NITROCATECHOL
• 3-methyl-6-nitro-1,2-Benzenediol
• 3-methyl-6-nitrocatechol
• 3-Methyl-6-nitrobenzene-1,2-diol
• 1,2-Benzenediol, 3-methyl-6-nitro-
• 143689-93-4
• +Expand

• InChIKey： DPKDSDOOIONLAG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7NO4/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,9-10H,1H3
• SMILES： CC1C=CC([N+]([O-])=O)=C(O)C=1O

Computed Properties

• Exact Mass: 169.03751
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 169.038
• Heavy Atom Count: 31
• Complexity: 574
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 86.3A^2

Experimental Properties

• PSA: 83.6